Cas no 192370-02-8 (2H-Azirine-2-methanol,3-phenyl-, (2S)-)

• Product Name: 2H-Azirine-2-methanol,3-phenyl-, (2S)-
• CAS No: 192370-02-8
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 116168
• PubChem ID: 10986386
• Update Time: 2025-04-18

2H-Azirine-2-methanol,3-phenyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Azirine-2-methanol,3-phenyl-, (2S)-
• 2H-Azirine-2-methanol, 3-phenyl-, (2S)- (9CI)
• [(2S)-3-PHENYL-2H-AZIRIN-2-YL]METHANOL
• 192370-02-8
• (S)-(3-Phenyl-2H-azirin-2-yl)methanol

• Inchi： 1S/C9H9NO/c11-6-8-9(10-8)7-4-2-1-3-5-7/h1-5,8,11H,6H2/t8-/m1/s1
• InChI Key： FERWRXQNBLZZPM-MRVPVSSYSA-N
• SMILES： OC[C@@H]1C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 147.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 32.59